1-Methoxy-2-[3-(2-propan-2-ylphenoxy)propoxy]benzene

• IUPAC Name: 1-methoxy-2-[3-(2-propan-2-ylphenoxy)propoxy]benzene
• InChI: InChI=1S/C19H24O3/c1-15(2)16-9-4-5-10-17(16)21-13-8-14-22-19-12-7-6-11-18(19)20-3/h4-7,9-12,15H,8,13-14H2,1-3H3
• InChI Key: JADKWYMLIGCCJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1OCCCOC2=CC=CC=C2OC
• Molecular Formula: C19H24O3
• Molecular Weight: 300.4 g/mol

Description

1-Methoxy-2-[3-(2-propan-2-ylphenoxy)propoxy]benzene is an organic compound with a complex structure, featuring a methoxy group and a propoxy linkage to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Methoxy-2-[3-(2-propan-2-ylphenoxy)propoxy]benzene typically involves multiple steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 1-methoxy-2-propanol and 2-propan-2-ylphenol.

Reaction Conditions: The reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to facilitate the formation of the desired compound.

Industrial Production Methods: Industrial production may involve large-scale reactors and continuous flow processes to ensure high yield and purity of the compound.

Chemical Reactions Analysis

Types of Reactions: 1-Methoxy-2-[3-(2-propan-2-ylphenoxy)propoxy]benzene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve the use of hydrogen gas in the presence of a catalyst like palladium on carbon.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas, palladium on carbon.

Substitution: Halogenating agents, nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

1-Methoxy-2-[3-(2-propan-2-ylphenoxy)propoxy]benzene has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis to create complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-Methoxy-2-[3-(2-propan-2-ylphenoxy)propoxy]benzene exerts its effects involves interactions with molecular targets and pathways. The compound may bind to specific receptors or enzymes, altering their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways involved.

Comparison with Similar Compounds

1-Methoxy-2-propanol: A simpler compound with similar functional groups but lacking the complex propoxy linkage.

2-Propan-2-ylphenol: Shares the phenol structure but differs in the substitution pattern.

Uniqueness: 1-Methoxy-2-[3-(2-propan-2-ylphenoxy)propoxy]benzene is unique due to its specific combination of functional groups and structural complexity, which imparts distinct chemical and physical properties.